3-Amino-4-oxo-4-piperidin-1-ylbutanamide hydrochloride
Overview
Description
3-Amino-4-oxo-4-piperidin-1-ylbutanamide hydrochloride (AOPBHCl) is a relatively new chemical compound that has been studied for its potential applications in scientific research. AOPBHCl is an organic compound with a molecular weight of about 203.62 g/mol. It is a white crystalline powder that is soluble in water and other polar solvents. AOPBHCl has a melting point of about 216-218°C and a boiling point of about 300°C.
Scientific Research Applications
Drug Design and Synthesis
3-Amino-4-oxo-4-piperidin-1-ylbutanamide hydrochloride: is a piperidine derivative, which is a key structural component in many pharmaceuticals . Its presence in drugs is due to the piperidine ring’s ability to interact with various biological targets. This compound can serve as a building block in the synthesis of novel drugs, particularly for diseases where modulation of protein-protein interactions is crucial.
Pharmacological Research
In pharmacology, this compound’s derivatives are explored for their potential therapeutic effects . Piperidine structures are common in molecules with central nervous system activity, making them valuable in the development of treatments for neurological disorders. Research into the pharmacokinetics and pharmacodynamics of these derivatives can lead to new insights into drug behavior in the body.
Biochemical Studies
The biochemical applications of this compound include its use as a precursor in the synthesis of more complex biochemicals . It can be used to study enzyme-substrate interactions and to develop inhibitors for enzymes that are overactive in certain diseases.
Chemical Research
In chemical research, 3-Amino-4-oxo-4-piperidin-1-ylbutanamide hydrochloride is utilized for its reactivity in various chemical reactions . It can be used to explore new synthetic pathways and to develop new methods of chemical synthesis, which can be applied to the production of a wide range of chemicals.
Industrial Processes
This compound finds applications in industrial processes as an intermediate in the synthesis of complex molecules . Its role in the production of protein degraders and PROTACs (proteolysis-targeting chimeras) is particularly noteworthy, as these are emerging tools in targeted therapy for diseases like cancer.
Laboratory Synthesis
In laboratory synthesis, the compound is used as a starting material for the preparation of various piperidine-based structures . Its versatility in reactions makes it a valuable compound for teaching advanced organic synthesis techniques in academic settings.
properties
IUPAC Name |
3-amino-4-oxo-4-piperidin-1-ylbutanamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N3O2.ClH/c10-7(6-8(11)13)9(14)12-4-2-1-3-5-12;/h7H,1-6,10H2,(H2,11,13);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QSTXOVXARGEDTF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C(CC(=O)N)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-4-oxo-4-piperidin-1-ylbutanamide hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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